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Compound of Interest

Compound Name: 4,5-Dichlorocatechol

Cat. No.: B118185

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4,5-Dichlorocatechol, a key
molecule in environmental science and a compound of interest in biochemical and
pharmaceutical research. This document details its fundamental properties, experimental
protocols for its analysis, and its role in microbial degradation pathways.

Core Properties of 4,5-Dichlorocatechol

4,5-Dichlorocatechol is a chlorinated aromatic organic compound. Its fundamental chemical
and physical properties are summarized below, providing essential data for experimental

design and analysis.
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Property Value Source
CAS Number 3428-24-8 [11[2]
Molecular Weight 179.00 g/mol [1][2]
Molecular Formula CeHaCl202 [1]

White to pale yellow crystalline
Appearance lid
soli

- Soluble in water and organic
Solubility vent
solvents

Microbial Degradation Pathway of 4,5-
Dichlorocatechol

4,5-Dichlorocatechol is a key intermediate in the microbial degradation of various chlorinated
aromatic compounds, such as the herbicide 2,4-dichlorophenoxyacetic acid (2,4-D). Its
breakdown is a critical step in the detoxification of these environmental pollutants. The
enzymatic degradation of 4,5-Dichlorocatechol proceeds via the modified ortho-cleavage
pathway.

The central enzyme in this pathway is chlorocatechol 1,2-dioxygenase, a non-heme iron
dioxygenase. This enzyme catalyzes the intradiol cleavage of the aromatic ring of 4,5-
Dichlorocatechol, breaking the bond between the two hydroxyl-bearing carbon atoms. This
ring-opening step is crucial for rendering the stable aromatic structure susceptible to further
degradation by a series of downstream enzymes. The ultimate products are intermediates of
central metabolism, such as succinyl-CoA and acetyl-CoA, which can then be utilized by the

microorganism for energy and biomass production.
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Preparation

Prepare Reagents:
- Buffer

- Substrate Stock

- Enzyme Solution

Assay Ekecution

Prepare Reaction Mixture
(Buffer + Enzyme)

l

Initiate Reaction
(Add 4,5-Dichlorocatechol)

'

Spectrophotometric Measurement
(Monitor Absorbance at 260 nm)

Data Avnalysis

Plot Absorbance vs. Time

'

Calculate Initial Reaction Rate

Determine Enzyme Activity (U)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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